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Introduction
Clostripain, a cysteine protease derived from Clostridium histolyticum, is a highly specific

enzyme that preferentially cleaves peptide bonds at the C-terminal side of arginine residues.[1]

[2] This specificity makes it a valuable tool in regenerative medicine, primarily for the gentle and

effective dissociation of tissues to isolate viable cells for research, cell therapy, and tissue

engineering applications.[3] Unlike broader-spectrum proteases, the targeted action of

Clostripain can help preserve cell surface proteins and maintain cell function. These

application notes provide detailed protocols and data for the use of Clostripain in the isolation

of various cell types relevant to regenerative medicine.

Key Applications
Clostripain is particularly effective for the dissociation of tissues to isolate:

Pancreatic Islets: For research and transplantation in diabetes treatment.

Mesenchymal Stem Cells (MSCs): From sources such as umbilical cord and adipose tissue.

Chondrocytes: For cartilage repair and tissue engineering.

Fibroblasts: For skin regeneration and wound healing studies.
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Data Presentation
The efficacy of Clostripain, often used in conjunction with collagenase, is demonstrated by

improved cell yield and viability.
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Application
Enzyme
Combination

Key Quantitative
Outcomes

Reference

Human Pancreatic

Islet Isolation

Collagenase +

Thermolysin +

Clostripain

Islet Equivalents (IEQ)

/ gram of pancreas:

3598 (with Clostripain)

vs. 2498 (control)

Transplantation Rate:

100% (12/12 with

Clostripain) vs. 46%

(11/24 control)

[3]

Human Pancreatic

Islet Isolation

Collagenase +

Clostripain

Post-culture Overall

Survival: 74.5% (with

Clostripain) vs. 52.9%

(collagenase alone)

vs. 42.7%

(Collagenase +

Neutral Protease +

Clostripain)

[4]

Human Skin

Fibroblast &

Keratinocyte Isolation

Two-step digestion

(Thermolysin then

Collagenase/Trypsin)

vs. One-step

(mechanical and

Collagenase/Trypsin)

Epithelial Cell Yield

(cells/cm²): 3.28 x 10⁶

(Two-step) vs. 9.52 x

10⁵ (One-step)

Epithelial Cell

Viability: 93% (Two-

step) vs. 85% (One-

step)

Human Chondrocyte

Isolation

Collagenase II vs.

Trypsin

Chondrocyte Yield

(cells/gram of

cartilage): Significantly

higher with

Collagenase II

compared to Trypsin.
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General Guidelines for Clostripain Activation and Use
Clostripain is a sulfhydryl enzyme that requires activation by a reducing agent for maximal

activity.

Activation Protocol:

Reconstitute Clostripain: Reconstitute lyophilized Clostripain in a suitable buffer (e.g., 10

mM MOPS, pH 7.4, with 1 mM CaCl₂) to the desired stock concentration.

Add Reducing Agent: Add a reducing agent such as Dithiothreitol (DTT) to a final

concentration of 2.5 mM.

Incubate: Incubate the solution at room temperature for 2-3 hours, or overnight at 5°C, to

allow for complete activation of the enzyme.

Storage: Activated Clostripain solution should be kept on ice until use.

Protocol for Isolation of Human Umbilical Cord
Mesenchymal Stem Cells (MSCs)
This protocol is adapted from methods utilizing enzymatic digestion for the isolation of MSCs

from the Wharton's jelly of the umbilical cord.

Materials:

Fresh human umbilical cord

Phosphate Buffered Saline (PBS), sterile

Digestion Buffer: DMEM containing 0.1% Collagenase Type II and 0.05% activated

Clostripain

Complete Culture Medium: DMEM with 10% Fetal Bovine Serum (FBS), 1% Penicillin-

Streptomycin

70 µm cell strainer
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Procedure:

Tissue Preparation: Wash the umbilical cord thoroughly with sterile PBS to remove blood.

Mincing: Transfer the cord to a sterile petri dish and mince the Wharton's jelly into small

pieces (approximately 1-2 mm³).

Enzymatic Digestion: Transfer the minced tissue to a sterile conical tube containing the

Digestion Buffer.

Incubation: Incubate at 37°C for 60-90 minutes with gentle agitation.

Neutralization: Stop the digestion by adding an equal volume of Complete Culture Medium.

Filtration: Filter the cell suspension through a 70 µm cell strainer to remove undigested

tissue.

Centrifugation: Centrifuge the filtered suspension at 300 x g for 10 minutes.

Resuspension and Plating: Discard the supernatant and resuspend the cell pellet in

Complete Culture Medium. Plate the cells in T75 flasks.

Culture: Incubate at 37°C in a humidified atmosphere with 5% CO₂. Change the medium

every 3-4 days.

Protocol for Isolation of Human Chondrocytes from
Articular Cartilage
This protocol is based on established methods for chondrocyte isolation using a sequential

enzymatic digestion.

Materials:

Human articular cartilage

PBS, sterile

Pronase solution (1 mg/mL in DMEM)
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Digestion Buffer: DMEM containing 0.5 mg/mL Collagenase Type II and 0.1 mg/mL activated

Clostripain

Complete Culture Medium: DMEM/F12 with 10% FBS, 1% Penicillin-Streptomycin

70 µm cell strainer

Procedure:

Tissue Preparation: Obtain full-thickness cartilage shavings from the articular surface. Wash

the cartilage pieces three times with sterile PBS.

Mincing: Finely mince the cartilage into small fragments (approximately 1 mm³).

Pre-digestion with Pronase: Incubate the minced cartilage in the Pronase solution for 30

minutes at 37°C with gentle agitation to remove non-cartilaginous tissue.

Washing: Wash the cartilage pieces twice with sterile PBS to remove the Pronase.

Enzymatic Digestion: Resuspend the cartilage pieces in the Digestion Buffer.

Incubation: Incubate overnight (16-18 hours) at 37°C with continuous gentle agitation.

Filtration: Filter the digest through a 70 µm cell strainer.

Centrifugation: Centrifuge the cell suspension at 200 x g for 10 minutes.

Resuspension and Plating: Discard the supernatant, resuspend the chondrocyte pellet in

Complete Culture Medium, and plate in culture flasks.

Culture: Maintain the cells at 37°C in a humidified atmosphere with 5% CO₂.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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